![molecular formula C12H21NO3 B1377871 2-Boc-6-hydroxy-2-azaspiro[3.4]octane CAS No. 1363381-95-6](/img/structure/B1377871.png)
2-Boc-6-hydroxy-2-azaspiro[3.4]octane
Overview
Description
2-Boc-6-hydroxy-2-azaspiro[3.4]octane is a specialized chemical compound, often used in various research and development scenarios within pharmaceutical or chemical industries . Its notably complex structure is designed to include a cyclopropane and piperidine ring and falls under the category of organic compounds known as spiro compounds .
Synthesis Analysis
The spirocyclic building block was first synthesized by Carreira and coworkers, which provides a new area of chemical space with straightforward functional handles for further diversification . Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring .Molecular Structure Analysis
The molecular structure of 2-Boc-6-hydroxy-2-azaspiro[3.4]octane is quite complex. It contains a total of 38 bonds, including 17 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 four-membered ring, and 1 five-membered ring . The compound also includes 1 (thio-) carbamate (aliphatic), 1 hydroxyl group, 1 secondary alcohol, and 1 Azetidine .Physical And Chemical Properties Analysis
2-Boc-6-hydroxy-2-azaspiro[3.4]octane has an empirical formula of C11H19NO4 and a molecular weight of 229.27 . It is typically in liquid form and should be stored at temperatures between 2-8°C . The compound has a SMILES string of OC (CO1)CC21CN (C (OC © ©C)=O)C2 and an InChI of 1S/C11H19NO4/c1-10 (2,3)16-9 (14)12-6-11 (7-12)4-8 (13)5-15-11/h8,13H,4-7H2,1-3H3 .Scientific Research Applications
Synthesis of Novel Compounds
The compound “2-Boc-6-hydroxy-2-azaspiro[3.4]octane” is used in the synthesis of novel azaspiro octanes . These novel compounds can serve as multifunctional modules in drug discovery .
Drug Discovery
As mentioned above, the compound is used as a multifunctional module in drug discovery . It provides a new area of chemical space with straightforward functional handles for further diversification .
Chemical Transformations
The compound is involved in conventional chemical transformations . This makes it a valuable tool in the field of organic chemistry .
Annulation Strategy
The compound is used in an annulation strategy for the synthesis of 2-azaspiro[3.4]octane . Three successful routes for the synthesis were developed .
Development of New Synthesis Routes
The compound is used in the development of new synthesis routes . One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring .
Research and Development
The compound is used in research and development in the field of organic and biomolecular chemistry . It’s used in the synthesis of new compounds and the development of new synthesis routes .
Safety and Hazards
The compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed . The safety data sheet advises against eating, drinking, or smoking when using this product and recommends washing skin thoroughly after handling . If swallowed, it is advised to immediately call a poison center or doctor .
properties
IUPAC Name |
tert-butyl 6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-12(8-13)5-4-9(14)6-12/h9,14H,4-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPCKEAWCYQRAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)CCC(C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Boc-6-hydroxy-2-azaspiro[3.4]octane | |
CAS RN |
1363381-95-6 |
Source
|
| Record name | 2-Boc-6-hydroxy-2-azaspiro[3.4]octane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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